ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(1,3-benzothiazole-2-carbonyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H17N3O3S/c1-2-21-15(20)18-9-7-17(8-10-18)14(19)13-16-11-5-3-4-6-12(11)22-13/h3-6H,2,7-10H2,1H3
• InChI Key: YNNMYWPJCQHFGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. This compound is synthesized using a specific method and has unique biochemical and physiological effects that make it an interesting subject of study.

Mechanism of Action

The mechanism of action of Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate is not fully understood, but it is believed to involve the formation of a complex with the target metal ion or enzyme. This complex formation results in a change in the electronic properties of the compound, leading to fluorescence emission or enzyme inhibition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in living organisms. For example, it has been shown to induce oxidative stress in cells, which can lead to cell death or DNA damage. Additionally, it has been shown to affect the expression of certain genes involved in metal ion homeostasis and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate in lab experiments is its selectivity for certain metal ions and enzymes. This property allows for specific detection or inhibition of these targets without affecting other cellular processes. However, one limitation is that the compound may have off-target effects or interact with other molecules in the system, leading to false-positive or false-negative results.

Future Directions

There are several future directions for research on Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate. One area of interest is in developing new fluorescent probes based on this compound for detecting other metal ions or biomolecules. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on living organisms. Finally, there is potential for developing new drugs based on this compound for treating various diseases, including Alzheimer's disease and cancer.

Synthesis Methods

The synthesis of Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate involves the reaction of 1,3-benzothiazole-2-carbonyl chloride with ethyl piperazine-1-carboxylate in the presence of a base. The reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography, recrystallization, or distillation.

Scientific Research Applications

Ethyl 4-(1,3-benzothiazol-2-ylcarbonyl)-1-piperazinecarboxylate has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for detecting metal ions in biological systems. This compound has been shown to selectively bind to certain metal ions such as copper, zinc, and cadmium, and emit fluorescence upon binding. This property makes it a useful tool for studying metal ion homeostasis and metabolism in living organisms.
Another potential application of this compound is in the field of drug discovery. This compound has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the development of Alzheimer's disease. Therefore, it has been proposed as a potential lead compound for developing new drugs to treat this debilitating condition.